Cas no 941881-76-1 (1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide)

1-{(2,4-Dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide is a specialized organic compound featuring a piperidine core functionalized with both a 2,4-dimethylphenyl carbamoylmethyl group and a thiophen-2-ylmethyl carboxamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting neurological or metabolic pathways due to its hybrid aromatic-heterocyclic design. The presence of the thiophene ring may enhance binding affinity to certain biological targets, while the dimethylphenyl group could improve lipophilicity and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound’s synthetic versatility allows for further derivatization, supporting its use in exploratory pharmacological research.
1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide structure
941881-76-1 structure
Product Name:1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide
CAS No:941881-76-1
MF:C21H27N3O2S
MW:385.522983789444
CID:6010550
PubChem ID:16910174
Update Time:2025-05-19

1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide
    • 1-[2-(2,4-dimethylanilino)-2-oxoethyl]-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
    • F2356-1217
    • 1-{[(2,4-dimethylphenyl)carbamoyl]methyl}-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide
    • 941881-76-1
    • AKOS024643029
    • 1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
    • Inchi: 1S/C21H27N3O2S/c1-15-5-6-19(16(2)12-15)23-20(25)14-24-9-7-17(8-10-24)21(26)22-13-18-4-3-11-27-18/h3-6,11-12,17H,7-10,13-14H2,1-2H3,(H,22,26)(H,23,25)
    • InChI Key: LGMVNSAXROPBFA-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=CC=C(C)C=C2C)=O)CCC(C(NCC2SC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 385.18239829g/mol
  • Monoisotopic Mass: 385.18239829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 89.7Ų

1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2356-1217-2μmol
1-{[(2,4-dimethylphenyl)carbamoyl]methyl}-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide
941881-76-1 90%+
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F2356-1217-1mg
1-{[(2,4-dimethylphenyl)carbamoyl]methyl}-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide
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F2356-1217-2mg
1-{[(2,4-dimethylphenyl)carbamoyl]methyl}-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide
941881-76-1 90%+
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Additional information on 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide

Comprehensive Overview of 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide (CAS No. 941881-76-1)

In the realm of organic chemistry and pharmaceutical research, 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide (CAS No. 941881-76-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine core and thiophene moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its carboxamide and carbamoylmethyl functional groups further enhance its versatility in drug design and development.

The molecular structure of 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide combines aromatic and heterocyclic components, making it a promising candidate for targeting specific biological pathways. Recent studies highlight its potential in modulating enzyme activity and receptor binding, which are critical in the development of therapeutics for neurological and inflammatory conditions. Researchers are particularly intrigued by its selective binding affinity, which could lead to fewer side effects compared to existing treatments.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide?" The synthesis typically involves multi-step organic reactions, including amidation, alkylation, and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the growing demand for efficient production methods.

Another hot topic is the bioavailability and metabolic stability of this compound. Given its complex structure, researchers are investigating its pharmacokinetic properties to optimize its therapeutic potential. Computational modeling and in vitro studies have provided insights into its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, which is crucial for drug development pipelines.

From an industrial perspective, 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide is also being explored for its applications in material science. Its aromatic and heterocyclic framework makes it a potential building block for organic semiconductors and photovoltaic materials, aligning with the global shift toward sustainable technologies.

In summary, 1-{(2,4-dimethylphenyl)carbamoylmethyl}-N-(thiophen-2-yl)methylpiperidine-4-carboxamide (CAS No. 941881-76-1) represents a multifaceted compound with broad implications in pharmaceuticals, biochemistry, and material science. Its unique structure and functional groups continue to inspire innovative research, addressing some of the most pressing challenges in modern science.

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